Cas no 62558-08-1 (1,2-Benzenedimethanol,4-fluoro-)

1,2-Benzenedimethanol,4-fluoro- structure
62558-08-1 structure
Product Name:1,2-Benzenedimethanol,4-fluoro-
CAS No:62558-08-1
MF:C8H9FO2
MW:156.154266119003
MDL:MFCD01573178
CID:517809
PubChem ID:345390
Update Time:2025-04-19

1,2-Benzenedimethanol,4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedimethanol,4-fluoro-
    • [4-fluoro-2-(hydroxymethyl)phenyl]methanol
    • 1,2-BIS(HYDROXYMETHYL)-4-FLUOROBENZENE
    • 1,2-Bishydroxymethyl-4-fluorobenzene
    • 2-hydroxymethyl-5-fluoro-phenylmethanol
    • 4-Fluoro-1,2-Benzenedimethanol
    • 4-fluoro-2-(hydroxymethyl)benzyl alcohol
    • 4-Fluorphthalylalkohol
    • AC1L82O1
    • CTK8J6964
    • NSC403012
    • PubChem2198
    • SureCN3309883
    • MFCD01573178
    • CS-0380420
    • DB-087605
    • AB10273
    • 62558-08-1
    • DTXSID80323087
    • (4-Fluoro-1,2-phenylene)dimethanol
    • SB84189
    • NSC-403012
    • VLSOAXRVHARBEQ-UHFFFAOYSA-N
    • BS-29031
    • SCHEMBL3309883
    • [5-fluoro-2-(hydroxymethyl)phenyl]methanol
    • AKOS006279823
    • MDL: MFCD01573178
    • Inchi: 1S/C8H9FO2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,10-11H,4-5H2
    • InChI Key: VLSOAXRVHARBEQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(CO)=C(C=1)CO

Computed Properties

  • Exact Mass: 156.05867
  • Monoisotopic Mass: 156.05865769 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 156.15
  • XLogP3: 0.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.287
  • Boiling Point: 288.6 °C at 760 mmHg
  • Flash Point: 128.3 °C
  • Refractive Index: 1.558
  • PSA: 40.46
  • LogP: 0.81030

1,2-Benzenedimethanol,4-fluoro- Pricemore >>

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